Cas no 2303540-08-9 (Benzyl 6-oxo-1,4-oxazepane-4-carboxylate)

• Product Name: Benzyl 6-oxo-1,4-oxazepane-4-carboxylate
• CAS No: 2303540-08-9
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 6794601
• PubChem ID: 171397492
• Update Time: 2025-06-19

Benzyl 6-oxo-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2303540-08-9
• BENZYL 6-OXO-1,4-OXAZEPANE-4-CARBOXYLATE
• G82402
• Benzyl 6-oxo-1,4-oxazepane-4-carboxylate

• Inchi： 1S/C13H15NO4/c15-12-8-14(6-7-17-10-12)13(16)18-9-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： ZUCHBOQWAUWXFZ-UHFFFAOYSA-N
• SMILES： O1CC(CN(C(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8Ų

Additional information on Benzyl 6-oxo-1,4-oxazepane-4-carboxylate

Benzyl 6-oxo-1,4-oxazepane-4-carboxylate (CAS No. 2303540-08-9): A Comprehensive Overview

Benzyl 6-oxo-1,4-oxazepane-4-carboxylate, identified by its CAS number 2303540-08-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ester has garnered attention due to its structural versatility and potential applications in drug development. The compound belongs to the oxazepane family, a class of cyclic ethers characterized by a five-membered ring containing two oxygen atoms and one nitrogen atom. The presence of a benzyl ester group at the 4-position and a ketone functionality at the 6-position contributes to its unique reactivity and utility in synthetic chemistry.

The< strong>Benzyl 6-oxo-1,4-oxazepane-4-carboxylate molecule exhibits a high degree of functional diversity, making it a valuable intermediate in the synthesis of more complex pharmacophores. Its oxazepane core is particularly interesting because it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. Recent studies have highlighted the compound's role in the development of novel therapeutic agents, particularly those targeting neurological and cardiovascular diseases.

In the realm of medicinal chemistry, the< strong>Benzyl 6-oxo-1,4-oxazepane-4-carboxylate derivative has been explored for its potential as a precursor in the synthesis of bioactive molecules. The benzyl ester group can be readily hydrolyzed or transesterified, allowing for facile modifications to the core structure. This flexibility is crucial for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Furthermore, the oxazepane ring itself is known to exhibit significant biological activity, often serving as a key pharmacophore in drugs used to treat conditions like epilepsy and anxiety.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of< strong>Benzyl 6-oxo-1,4-oxazepane-4-carboxylate with various biological targets with high accuracy. These studies have identified potential lead compounds for further optimization through structure-based drug design. The compound's ability to interact with proteins through multiple hydrogen bonding interactions and hydrophobic effects makes it an attractive candidate for developing small-molecule inhibitors. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and oxidative stress pathways.

The< strong>synthesis of< strong>Benzyl 6-oxo-1,4-oxazepane-4-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. One common approach involves the condensation of ethyl acetoacetate with benzoyl chloride under basic conditions, followed by cyclization to form the oxazepane ring. Subsequent esterification introduces the benzyl group at the 4-position. These reactions are typically conducted under controlled conditions to ensure high yield and purity.

The< strong>chemical properties of< strong>Benzyl 6-oxo-1,4-oxazepane-4-carboxylate make it an excellent candidate for further functionalization. The presence of both electrophilic and nucleophilic centers allows for diverse chemical transformations. For example, nucleophilic addition reactions at the ketone carbonyl can be used to introduce various substituents, while palladium-catalyzed cross-coupling reactions can be employed to extend or modify aromatic rings.

In pharmaceutical research, derivatives of< strong>Benzyl 6-oxo-1,4-oxazepane-4-carboxylate have been investigated for their potential as scaffolds for anticonvulsant and anxiolytic drugs. The oxazepane core is known to modulate neurotransmitter systems involved in seizure activity and anxiety responses. By incorporating additional functional groups or substituents into this scaffold, researchers can fine-tune the biological activity and reduce side effects associated with earlier generations of drugs.

The< strong>pharmacokinetic profile of< strong>Benzyl 6-oxo-1,4-oxazepane-4-carboxylate derivatives is another area of active investigation. Studies have shown that modifications to the benzyl ester group can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. For instance, replacing the benzyl group with more polar or lipophilic substituents can alter solubility and permeability across biological membranes.

The< strong-application of computational tools such as molecular dynamics simulations has further enhanced our understanding of how< strong>Benzyl 6-o x o -1 , 4 - o x az ep ane - 4 - car box y l ate binds to biological targets. These simulations provide insights into conformational changes and dynamic interactions that are critical for drug design. By integrating experimental data with computational predictions, researchers can develop more robust models for predicting drug efficacy and safety.

The< strong>safety considerations associated with working with< strong>Benzyl 6-o x o -1 , 4 - o x az ep ane - 4 - car box y l ate are also important to address. While not classified as hazardous under normal conditions, proper handling procedures should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves and lab coats when handling the compound in a laboratory setting.

In conclusion,< strong>Benzyl 6-o x o -1 , 4 - o x az ep ane - 4 - car box y l ate (CAS No.< strong>2303540 -08 -9) is a versatile compound with significant potential in pharmaceutical research and drug development.< Its unique structural features make it an excellent scaffold for designing novel therapeutic agents targeting neurological disorders among others.< As research continues,< strong>Benz yl 6-o x o -1 , 4 - o x az ep ane - 4 - c ar box y l ate synthetic methodologies will continue to evolve,< em>, providing new opportunities for innovation in medicinal chemistry.